Cas no 14464-31-4 (N-Succinimidyl Palmitate)

• Product Name: N-Succinimidyl Palmitate
• CAS No: 14464-31-4
• MF: C₂₀H₃₅NO₄
• MW: 353.496206521988
• MDL: MFCD00050402
• CID: 98731
• PubChem ID: 4620598
• Update Time: 2025-08-03

N-Succinimidyl Palmitate Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,2,5-dioxo-1-pyrrolidinyl ester
• N-SUCCINIMIDYL PALMITATE
• N-Succinimidyl Palmi
• (2,5-dioxopyrrolidin-1-yl) hexadecanoate
• N-(Palmitoyloxy)succinimide N-Succinimidyl palmitate Palmitic acid N-succinimidyl ester
• Palmitic acid N-hydroxysuccinimide ester
• PAL-OSU
• N-PALMITOYLSUCCINIMIDE
• HEXADECANOIC ACID-NHSE
• N-(PALMITOYLOXY)SUCCINIMIDE
• 2,5-Dioxo-1-pyrrolidinyl Ester
• N-(Hexadecanoyloxy)-succinimide
• 1-PALMITOYL-N-HYDROXYSUCCINIMIDE
• PALMITIC ACID N-HYDROXYSUCCINIMIDE
• PALMITIC ACID N-SUCCINIMIDYL ESTER
• 2,5-Dioxopyrrolidin-1-yl palmitate
• N-palmitoyloxy-Succinimide
• succinimidyl palmitate
• N-Hydroxysuccinimide palmitate
• 2,5-dioxoazolidinyl hexadecanoate
• OTNHQVHEZCBZQU-UHFFFAOYSA-N
• 2,5-dioxopyrrolidin-1-yl hexadecanoa
• Hexadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
• J-007983
• MFCD00050402
• 14464-31-4
• CS-W011850
• A855544
• FT-0674723
• Palmitic acid N-hydroxysuccinimide ester, >=98% (TLC)
• AS-55028
• DTXSID90404977
• ZB0998
• SCHEMBL337170
• AKOS024375430
• W12504
• BP-28221
• AC-32533
• 2,5-Pyrrolidinedione, 1-[(1-oxohexadecyl)oxy]-
• AMY4566
• DB-115156
• 2,5-dioxopyrrolidin-1-yl hexadecanoate
• HY-W011134
• N-Succinimidyl Palmitate

• MDL： MFCD00050402
• Inchi： 1S/C20H35NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(24)25-21-18(22)16-17-19(21)23/h2-17H2,1H3
• InChI Key： OTNHQVHEZCBZQU-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 353.25700
• Monoisotopic Mass: 353.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.6
• Topological Polar Surface Area: 63.7

Experimental Properties

• Color/Form: Colorless glossy piece
• Density: 1.03
• Melting Point: 81°C
• Boiling Point: 447.1°C at 760 mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.488
• Stability/Shelf Life: Moisture Sensitive; Store in Freezer
• PSA: 63.68000
• LogP: 5.01280

N-Succinimidyl Palmitate Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：−20°C

Additional information on N-Succinimidyl Palmitate

N-Succinimidyl Palmitate: A Comprehensive Overview

N-Succinimidyl Palmitate, also known as Succinimidyl Palmitate, is a chemical compound with the CAS number 14464-31-4. This compound is widely recognized in the fields of biochemistry and molecular biology for its role in various biochemical processes and applications. The molecule consists of a succinimide ring attached to a palmitic acid group, making it a versatile reagent in research and industrial settings.

The structure of N-Succinimidyl Palmitate is characterized by its succinimide moiety, which is a five-membered ring containing two carbonyl groups. This structure contributes to its reactivity, particularly in the formation of active esters and mixed anhydrides. The palmitic acid group, on the other hand, adds a hydrophobic tail to the molecule, enhancing its ability to interact with lipid bilayers and other hydrophobic environments.

One of the most significant applications of N-Succinimidyl Palmitate is in the field of drug delivery. Researchers have utilized this compound as a lipid anchor to attach hydrophilic drugs to lipid membranes, improving their delivery efficiency. Recent studies have demonstrated that this approach can enhance the targeting specificity of drugs, reducing off-target effects and improving therapeutic outcomes.

In addition to drug delivery, N-Succinimidyl Palmitate has found applications in bioimaging. By conjugating fluorescent probes with this compound, scientists can track the movement and distribution of molecules within cells. This has been particularly useful in studying membrane dynamics and protein-lipid interactions.

Recent advancements in nanotechnology have further expanded the utility of N-Succinimidyl Palmitate. Researchers have incorporated this compound into lipid nanoparticles, enhancing their stability and ability to encapsulate hydrophobic drugs. These nanoparticles have shown promise in delivering vaccines and gene therapies, with recent clinical trials demonstrating their efficacy in treating various diseases.

The versatility of N-Succinimidyl Palmitate also extends to its use in cell biology research. By modifying proteins with this compound, scientists can study protein-lipid interactions in vitro. This has provided valuable insights into cellular signaling pathways and membrane trafficking mechanisms.

In terms of synthesis, N-Succinimidyl Palmitate is typically prepared through esterification reactions between succinic anhydride and palmitic acid derivatives. The reaction conditions are optimized to ensure high yield and purity, making it suitable for both research and industrial applications.

The growing interest in lipid-based drug delivery systems has led to increased demand for compounds like N-Succinimidyl Palmitate. Its unique combination of reactivity and hydrophobicity makes it an invaluable tool in modern biochemical research. As new applications continue to emerge, this compound is expected to play an even more critical role in advancing biotechnology and medicine.